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Compound of Interest

Compound Name: 3-Ethyl-2,2,5-trimethylhexane

Cat. No.: B14566198

An In-depth Guide to the Molecular Properties of 3-Ethyl-2,2,5-trimethylhexane

This document provides a detailed overview of the molecular formula and molecular weight of
the organic compound 3-Ethyl-2,2,5-trimethylhexane, intended for researchers, scientists,
and professionals in drug development.

Chemical Identity

IUPAC Name: 3-Ethyl-2,2,5-trimethylhexane

Molecular Formula and Weight

The fundamental characteristics of a molecule are its constituent atoms and its total mass.
These are summarized for 3-Ethyl-2,2,5-trimethylhexane below.

Determination of Molecular Formula

The molecular formula is derived from the compound's IUPAC name, which defines its
structure.

o Parent Chain: The suffix "-hexane" indicates a six-carbon alkane chain.
e Substituents:

o "3-Ethyl-" indicates an ethyl group (-CH2CHs) attached to the third carbon.
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o "2,2,5-trimethyl-" indicates three methyl groups (-CHs) attached to the second and fifth
carbons.

Summing these components gives a total of 11 carbon atoms and 24 hydrogen atoms, leading
to the molecular formula C11Hz4.[1][2][3]

Calculation of Molecular Weight

The molecular weight (or molar mass) is the sum of the atomic weights of all atoms in the
molecule.[4][5][6] Using the atomic masses of carbon (approximately 12.011 u) and hydrogen
(approximately 1.008 u), the molecular weight is calculated as follows:

(11 x 12.011 u) + (24 x 1.008 u) = 132.121 u + 24.192 u = 156.313 u

This value is commonly expressed in grams per mole ( g/mol ) for macroscopic quantities.

Data Summary

The quantitative molecular data for 3-Ethyl-2,2,5-trimethylhexane is presented in the table
below for clear reference.

Property Value

Molecular Formula Ci1H24

Molecular Weight 156.31 g/mol [1]

Exact Mass 156.187800766 Da[1]

IUPAC Name 3-ethyl-2,2,5-trimethylhexane[1]
CAS Number 61868-76-6[1]

Logical Workflow for Molecular Weight
Determination

The process of determining a compound's molecular weight from its name follows a clear
logical progression. This workflow is visualized in the diagram below.
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Caption: Workflow for calculating molecular weight from [JUPAC nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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